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Compound of Interest

Compound Name: Itic-M

Cat. No.: B12090545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide on the thermal annealing of ITIC-M films, a

critical step in the fabrication of high-performance organic electronic devices, particularly

organic solar cells (OSCs). The protocols and data presented are compiled from various

scientific studies to ensure accuracy and reproducibility.

Introduction
ITIC-M, a non-fullerene acceptor, is widely used in organic photovoltaics due to its strong and

broad absorption spectrum and excellent energy level alignment with various polymer donors.

[1] Thermal annealing is a post-deposition treatment crucial for optimizing the morphology of

the active layer blend, which in turn significantly impacts device performance.[2] This process

influences the crystallinity, domain size, and vertical component distribution within the

photoactive layer, thereby affecting charge transport and recombination dynamics.[2][3] The

optimal annealing temperature is a critical parameter that needs to be carefully determined for

specific donor-acceptor systems and device architectures.

Experimental Protocols
This section details the common experimental procedures for the fabrication and thermal

annealing of ITIC-M based organic solar cells. The following protocol is a synthesis of

methodologies reported in the literature.[3][4][5]
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Materials and Solution Preparation
Donor Polymer: Poly[(2,6-(4,8-bis(5-(2-ethylhexyl)thiophen-2-yl)-benzo[1,2-b:4,5-

b']dithiophene))-alt-(5,5-(1',3'-di-2-thienyl-5',7'-bis(2-ethylhexyl)benzo[1',2'-c:4',5'-

c']dithiophene-4,8-dione))] (PBDB-T)

Acceptor: 3,9-bis(2-methylene-((3-(1,1-dicyanomethylene)-indanone))-5,5,11,11-tetrakis(4-

hexylphenyl)-dithieno[2,3-d:2',3'-d']-s-indaceno[1,2-b:5,6-b']dithiophene) (ITIC-M)

Solvent: Chlorobenzene (CB)

Additive: 1,8-diiodooctane (DIO) (typically 0.5% v/v)[4]

Protocol:

Prepare a blend solution of the donor polymer and ITIC-M (e.g., PBDB-T:ITIC-M) in a 1:1

weight ratio in chlorobenzene.[3][4]

The total concentration of the solution is typically 20 mg/mL.[6][7]

Add the solvent additive (e.g., 0.5% v/v DIO) to the solution.[4]

Stir the solution overnight on a hot plate at a slightly elevated temperature (e.g., 40-50 °C) to

ensure complete dissolution.

Substrate Preparation and Layer Deposition
Substrate: Indium Tin Oxide (ITO) coated glass

Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate

(PEDOT:PSS)

Electron Transport Layer (ETL) for inverted devices: Titanium(IV) oxide bis(2,4-

pentanedionate) (TOPD)[3]

Top Electrode: Calcium (Ca) / Aluminum (Al) or Molybdenum Oxide (MoO₃) / Aluminum (Al)

[3]
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Protocol for Conventional Device Architecture:

Clean the ITO substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol.

Dry the substrates in an oven and then treat them with UV-ozone for 15-20 minutes.

Spin-coat the PEDOT:PSS solution onto the ITO substrate and anneal at 150 °C for 10

minutes in air.[4]

Transfer the substrates into a nitrogen-filled glovebox.

Spin-coat the prepared active layer solution (e.g., PBDB-T:ITIC-M) onto the PEDOT:PSS

layer. The spin-coating speed is optimized to achieve the desired film thickness (e.g., 1900

rpm for 60 s for a ~100 nm film).[3]

Thermal Annealing of the Active Layer
Protocol:

After spin-coating the active layer, transfer the substrates onto a hotplate inside the

glovebox.

Anneal the films at the desired temperature for a specific duration. A common condition is

100 °C for 10 minutes.[3] Other temperatures such as 160 °C have also been investigated.

[6][7]

After annealing, allow the films to cool down to room temperature.

Electrode Deposition and Device Characterization
Protocol:

Deposit the top electrode (e.g., 10 nm Ca followed by 100 nm Al for conventional devices) by

thermal evaporation under high vacuum (e.g., < 5 x 10⁻⁵ Pa).[3]

Characterize the current density-voltage (J-V) characteristics of the completed devices under

simulated AM 1.5G illumination (100 mW/cm²).
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Measure the External Quantum Efficiency (EQE) to determine the spectral response of the

solar cells.

Data Presentation
The following table summarizes the performance of PBDB-T:ITIC-M based organic solar cells

at different thermal annealing temperatures, as reported in the literature.

Annealin
g
Temperat
ure (°C)

Active
Layer
Thicknes
s (nm)

Open-
Circuit
Voltage
(Voc)

Short-
Circuit
Current
Density
(Jsc)
(mA/cm²)

Fill
Factor
(FF) (%)

Power
Conversi
on
Efficiency
(PCE) (%)

Referenc
e

100 ~90 0.86 16.10 64.26 9.02 [7]

160 ~90 0.85 15.77 59.81 8.16 [6][7]

No

Annealing
~100 - - -

9.00

(conventio

nal)

[3]

100 ~100 - - -

10.20

(inverted

with

optimized

ETL

annealing)

[3]

Note: The performance metrics can vary depending on the specific device architecture,

materials, and fabrication conditions.

Visualization of Experimental Workflow
The following diagram illustrates the typical experimental workflow for fabricating and

characterizing organic solar cells with a thermally annealed ITIC-M active layer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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